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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-(4-Bromobenzyl)phenol, a
halogenated phenolic compound with potential applications in drug discovery and
development. Due to the limited availability of direct research on this specific molecule, this
document combines available data with inferred scientific information based on structurally
related compounds. This guide covers its physicochemical properties, a proposed synthetic
route with a detailed experimental protocol, and a discussion of its potential biological activities
by analogy to bromophenol and benzylphenol derivatives. This paper aims to serve as a
foundational resource for researchers interested in exploring the therapeutic potential of 4-(4-
Bromobenzyl)phenol.

Introduction

4-(4-Bromobenzyl)phenol is a chemical compound featuring a phenol ring substituted with a
4-bromobenzyl group at the para position. Its structure combines the functionalities of both a
phenol and a brominated aromatic compound, suggesting a potential for a range of biological
activities. Phenolic compounds are a well-established class of molecules with diverse
pharmacological properties, including antioxidant, anti-inflammatory, antimicrobial, and
anticancer effects.[1][2][3][4][5] The presence of a bromine atom can further modulate these
activities, often enhancing lipophilicity and target engagement. This guide provides the
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available technical data for 4-(4-Bromobenzyl)phenol and explores its potential in the context
of drug development.

Physicochemical Properties

The fundamental physicochemical properties of 4-(4-Bromobenzyl)phenol are summarized in
the table below. These properties are essential for understanding its behavior in biological
systems and for designing experimental protocols.

Property Value Reference
CAS Number 855358-62-2 [6]
Molecular Formula C13H11BrO [6]
Molecular Weight 263.13 g/mol [6]
Appearance White to off-white solid

SMILES Code OC1=CC=C(CC2=CC=C(Br)C

=C2)c=C1

Note: Additional properties such as melting point, boiling point, and solubility are not
consistently reported in publicly available sources and would require experimental
determination.

Synthesis of 4-(4-Bromobenzyl)phenol

While specific literature detailing the synthesis of 4-(4-Bromobenzyl)phenol is scarce, a
plausible and efficient method is the Friedel-Crafts alkylation of phenol with 4-bromobenzyl
bromide. This electrophilic aromatic substitution reaction is a standard procedure for the C-
alkylation of phenols.

Proposed Synthetic Pathway
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Caption: Proposed synthesis of 4-(4-Bromobenzyl)phenol via Friedel-Crafts alkylation.

Detailed Experimental Protocol

This protocol is a general guideline for the synthesis of 4-(4-Bromobenzyl)phenol via Friedel-

Crafts alkylation. Optimization may be required.

Materials:

Phenol

e 4-Bromobenzyl bromide

e Anhydrous Aluminum Chloride (AICIs) or another suitable Lewis acid

e Dichloromethane (DCM), anhydrous

e Hydrochloric acid (1 M)

e Saturated sodium bicarbonate solution

» Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)

© 2025 BenchChem. All rights reserved. 3/10

Tech Support


https://www.benchchem.com/product/b15372182?utm_src=pdf-body-img
https://www.benchchem.com/product/b15372182?utm_src=pdf-body
https://www.benchchem.com/product/b15372182?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15372182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Round-bottom flask
e Magnetic stirrer

e Reflux condenser

e Separatory funnel

e Rotary evaporator

Procedure:

e Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or
argon), dissolve phenol (1.0 equivalent) in anhydrous dichloromethane.

» Addition of Lewis Acid: Cool the solution to 0 °C in an ice bath. Slowly add anhydrous
aluminum chloride (1.1 equivalents) portion-wise, ensuring the temperature does not rise
significantly.

o Addition of Alkylating Agent: To the stirred suspension, add a solution of 4-bromobenzyl
bromide (1.0 equivalent) in anhydrous dichloromethane dropwise over 30 minutes.

» Reaction: After the addition is complete, allow the reaction mixture to warm to room
temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer
Chromatography (TLC).

e Quenching: Once the reaction is complete, carefully quench the reaction by slowly adding it
to a flask containing crushed ice and 1 M HCI.

o Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract
the aqueous layer twice with dichloromethane.

» Washing: Combine the organic layers and wash sequentially with 1 M HCI, water, saturated
sodium bicarbonate solution, and brine.

» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate the solvent using a rotary evaporator.
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 Purification: Purify the crude product by column chromatography on silica gel using a
suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure 4-(4-
Bromobenzyl)phenol.

Potential Biological Activities and Applications in
Drug Development

Direct experimental data on the biological activity of 4-(4-Bromobenzyl)phenol is not currently
available in the public domain. However, based on its structural motifs—a brominated phenol
and a benzylphenol—we can infer potential areas of pharmacological interest.

Insights from Bromophenol Derivatives

Bromophenols, particularly those isolated from marine sources, exhibit a wide range of
biological activities.[1][2][4] These include:

Antimicrobial Activity: Many bromophenols show potent activity against both Gram-positive
and Gram-negative bacteria, as well as fungi.[1][5]

e Antioxidant Properties: The phenolic hydroxyl group can act as a hydrogen donor to
scavenge free radicals, a property that is often retained or enhanced by bromine substitution.

[3]

» Anticancer Effects: Certain bromophenols have demonstrated cytotoxicity against various
cancer cell lines.[3][5]

e Enzyme Inhibition: Bromophenols have been shown to inhibit various enzymes, including
protein tyrosine phosphatase 1B (PTP1B), which is relevant to diabetes and obesity.[1][4]

Insights from Benzylphenol Derivatives

The benzylphenol scaffold is also present in a number of biologically active compounds.
Research on benzylphenol derivatives has indicated:

o Antibacterial and 5-Lipoxygenase Activities: Synthetic benzyl phenyl ketones have shown
potential as antibacterial agents and inhibitors of 5-lipoxygenase, an enzyme involved in
inflammatory pathways.
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o Antitubercular Activity: Certain (3-benzyl-5-hydroxyphenyl)carbamates have demonstrated
potent in vitro and in vivo efficacy against Mycobacterium tuberculosis.[7]

o Germicidal and Antiseptic Properties: 4-Benzylphenol itself is used as a germicide and
antiseptic.[8]

Postulated Signaling Pathway Involvement

Given the anti-inflammatory and anticancer activities of related compounds, it is plausible that
4-(4-Bromobenzyl)phenol could interact with signaling pathways central to these processes,
such as the NF-kB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) pathway.
The NF-kB pathway is a critical regulator of inflammation, immunity, and cell survival. Its
dysregulation is implicated in numerous diseases, including cancer and chronic inflammatory
conditions.
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Caption: Hypothetical inhibition of the NF-kB signaling pathway by 4-(4-Bromobenzyl)phenol.
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Experimental Workflows

To elucidate the biological activities of 4-(4-Bromobenzyl)phenol, a structured experimental

workflow is recommended.
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Caption: Recommended experimental workflow for the biological evaluation of 4-(4-
Bromobenzyl)phenol.

Conclusion

4-(4-Bromobenzyl)phenol, CAS number 855358-62-2, represents an under-investigated
molecule with potential for drug discovery. While direct experimental data is limited, its
structural similarity to known bioactive bromophenols and benzylphenols suggests that it may
possess valuable antimicrobial, antioxidant, anti-inflammatory, and anticancer properties. This
technical guide provides a starting point for researchers by outlining its known properties,
proposing a robust synthetic method, and hypothesizing its potential biological activities and
mechanisms of action. Further experimental validation is necessary to fully characterize this
compound and determine its therapeutic potential. The workflows and inferred activities
presented herein offer a roadmap for future research into this promising molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Bromophenols in Marine Algae and Their Bioactivities - PMC [pmc.ncbi.nlm.nih.gov]

2. mdpi.com [mdpi.com]

3. Antioxidant and Anticancer Activities of Synthesized Methylated and Acetylated
Derivatives of Natural Bromophenols - PMC [pmc.ncbi.nim.nih.gov]

e 4. mdpi.com [mdpi.com]

o 5. researchgate.net [researchgate.net]

e 6. 855358-62-2|4-(4-Bromobenzyl)phenol|BLD Pharm [bldpharm.com]
e 7. mdpi.com [mdpi.com]

e 8. 4-BENZYLPHENOL | 101-53-1 [chemicalbook.com]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b15372182?utm_src=pdf-body-img
https://www.benchchem.com/product/b15372182?utm_src=pdf-body
https://www.benchchem.com/product/b15372182?utm_src=pdf-body
https://www.benchchem.com/product/b15372182?utm_src=pdf-body
https://www.benchchem.com/product/b15372182?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3148503/
https://www.mdpi.com/2673-9976/35/1/11
https://pmc.ncbi.nlm.nih.gov/articles/PMC9032154/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9032154/
https://www.mdpi.com/1660-3397/18/8/411
https://www.researchgate.net/publication/368853390_Marine_natural_bromophenols_Sources_structures_main_bioactivities_and_toxicity
https://www.bldpharm.com/products/855358-62-2.html
https://www.mdpi.com/1420-3049/24/10/2021
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6336383.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15372182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [In-Depth Technical Guide: 4-(4-Bromobenzyl)phenol
(CAS Number 855358-62-2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15372182#4-4-bromobenzyl-phenol-cas-number-
855358-62-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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